Cas no 1804909-59-8 (3-Cyano-4-ethyl-2-(trifluoromethoxy)phenylacetic acid)

• Product Name: 3-Cyano-4-ethyl-2-(trifluoromethoxy)phenylacetic acid
• CAS No: 1804909-59-8
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.2079
• CID: 5009770
• Update Time: 2025-06-14

3-Cyano-4-ethyl-2-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-ethyl-2-(trifluoromethoxy)phenylacetic acid

• Inchi： 1S/C12H10F3NO3/c1-2-7-3-4-8(5-10(17)18)11(9(7)6-16)19-12(13,14)15/h3-4H,2,5H2,1H3,(H,17,18)
• InChI Key： WXHXUDWJMZJFAH-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=C(C([H])=C([H])C=1C([H])([H])C(=O)O[H])C([H])([H])C([H])([H])[H])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 3.1
• Topological Polar Surface Area: 70.3

Additional information on 3-Cyano-4-ethyl-2-(trifluoromethoxy)phenylacetic acid

Comprehensive Overview of 3-Cyano-4-ethyl-2-(trifluoromethoxy)phenylacetic acid (CAS No. 1804909-59-8)

3-Cyano-4-ethyl-2-(trifluoromethoxy)phenylacetic acid (CAS No. 1804909-59-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a phenylacetic acid backbone with a cyano group, an ethyl substituent, and a trifluoromethoxy moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1804909-59-8 ensures precise identification in regulatory and commercial contexts, while its IUPAC name reflects its complex functionalization.

In recent years, the demand for fluorinated compounds like 3-Cyano-4-ethyl-2-(trifluoromethoxy)phenylacetic acid has surged, driven by their applications in drug discovery and crop protection. Researchers highlight its potential as a building block for small-molecule inhibitors, particularly in targeting enzymes involved in inflammatory pathways. The trifluoromethoxy group enhances metabolic stability, a property highly sought after in the development of long-acting therapeutics. This aligns with the growing trend of precision medicine, where compounds with tailored pharmacokinetics are prioritized.

The synthesis of CAS 1804909-59-8 typically involves multi-step organic reactions, including Friedel-Crafts alkylation and nitrile formation. Its crystalline form and moderate solubility in polar solvents make it suitable for high-throughput screening in drug development. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP). These aspects resonate with industry professionals searching for reliable synthetic intermediates or custom synthesis solutions.

From an environmental perspective, the biodegradability and eco-toxicity profile of 3-Cyano-4-ethyl-2-(trifluoromethoxy)phenylacetic acid are under scrutiny, reflecting broader concerns about sustainable chemistry. Regulatory agencies emphasize the need for green alternatives in chemical production, prompting innovations in catalytic processes to minimize waste. This compound’s low volatility and high stability under ambient conditions position it favorably compared to traditional halogenated analogs, addressing queries about safer chemical handling.

Market analysts note increasing patent filings involving CAS 1804909-59-8, particularly in biopharmaceuticals and specialty chemicals. Its role in peptide mimetics and kinase inhibitors exemplifies its relevance to oncology research—a trending topic in scientific literature. Additionally, its agrochemical applications align with global efforts to enhance crop yield efficiency, a frequent search term among agricultural chemists.

In conclusion, 3-Cyano-4-ethyl-2-(trifluoromethoxy)phenylacetic acid (CAS No. 1804909-59-8) represents a convergence of structural innovation and practical utility. Its adaptability across life sciences and material science underscores its value as a high-potential intermediate. As industries prioritize molecular diversity and sustainability, this compound is poised to remain a focal point in advanced chemical research.